Cas no 886932-95-2 (N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide)

• Product Name: N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide
• CAS No: 886932-95-2
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 5483612
• Update Time: 2025-05-19

N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
• N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

• Inchi： 1S/C17H15FN2O3/c18-11-4-6-12(7-5-11)20-16(21)10-23-15-3-1-2-14-13(15)8-9-19-17(14)22/h1-7H,8-10H2,(H,19,22)(H,20,21)
• InChI Key： YBHFMWWOKPPLCS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)COC1=CC=CC2=C1CCNC2=O

Additional information on N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

N-(4-Fluorophenyl)-2-(1-Oxo-1,2,3,4-Tetrahydroisoquinolin-5-Yl)Oxyacetamide: A Comprehensive Overview

The compound with CAS No 886932-95-2, known as N-(4-fluorophenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule's structure features a 4-fluorophenyl group attached to an acetamide moiety, which is further connected to a tetrahydroisoquinoline derivative. This unique combination of functional groups makes it a promising candidate for various biological assays and therapeutic interventions.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in modulating cellular pathways associated with neurodegenerative diseases. The 1-oxo-tetrahydroisoquinolin-5-yl group in this compound has been shown to exhibit potent antioxidant properties, which could be beneficial in combating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the 4-fluorophenyl group introduces additional electronic effects that enhance the molecule's bioavailability and selectivity.

One of the most exciting developments involving this compound is its potential role in targeted drug delivery systems. Researchers have explored the use of N-(4-fluorophenyl)-2-(1-oxo-tetrahydroisoquinolin-5-yl)oxyacetamide as a carrier for anticancer agents. The molecule's ability to penetrate cellular membranes efficiently makes it an ideal candidate for delivering therapeutic payloads directly to cancer cells. This approach not only enhances the efficacy of anticancer drugs but also minimizes systemic toxicity—a major challenge in chemotherapy.

In addition to its therapeutic applications, this compound has also been studied for its role in enzyme inhibition. Specifically, it has demonstrated inhibitory activity against certain kinases involved in signal transduction pathways. This property makes it a valuable tool in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The tetrahydroisoquinoline core of the molecule plays a pivotal role in its enzymatic activity, providing a scaffold for interactions with target proteins.

The synthesis of N-(4-fluorophenyl)-2-(1-oxo-tetrahydroisoquinolin-5-yl)oxyacetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the tetrahydroisoquinoline ring system and the subsequent functionalization with the acetamide group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is essential for studying its stereochemical effects on biological systems.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that it undergoes rapid metabolism under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with current trends toward developing environmentally friendly pharmaceuticals and highlights the importance of green chemistry principles in drug design.

In conclusion, N-(4-fluorophenyl)-2-(1-oxo-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No 886932-95-2) represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable asset in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and sustainable pharmaceutical practices.